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Introduction
Magnetic hysteresis measurements are fundamental for characterizing ferromagnetic and

ferrimagnetic materials. The resulting hysteresis loop provides critical information about a

material's magnetic properties, including its coercivity (resistance to demagnetization),

remanence (residual magnetism), and saturation magnetization (maximum magnetic moment).

This application note details the protocol for measuring the magnetic hysteresis of Nd₂Ni₇, a

rare-earth intermetallic compound, using a Vibrating Sample Magnetometer (VSM). A VSM is a

highly sensitive instrument used to measure the magnetic properties of materials as a function

of magnetic field and temperature.[1][2] It operates on Faraday's Law of Induction, where a

sample vibrating in a uniform magnetic field induces a voltage in a set of pickup coils, which is

proportional to the sample's magnetic moment.[1][3]

Experimental Apparatus: Vibrating Sample
Magnetometer (VSM)
A typical VSM setup consists of several key components:

Electromagnet: Generates a uniform and controllable DC magnetic field.

Vibration Exciter: Oscillates the sample at a constant frequency and amplitude.
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Sample Holder: A non-magnetic rod to mount the sample.

Pickup Coils: Sense the changing magnetic flux from the vibrating sample.[1]

Lock-in Amplifier: Selectively amplifies the signal from the pickup coils at the vibration

frequency, improving the signal-to-noise ratio.

Control System: A computer interface for controlling the magnetic field sweep and acquiring

data.[3]

Experimental Protocols
Proper sample preparation is critical for obtaining accurate and reproducible results.

Sample Form: The Nd₂Ni₇ sample can be in the form of a powder, a solid piece, or a thin

film. For bulk materials, it is recommended to shape the sample into a regular geometry

(e.g., a small sphere or cube) to minimize effects from magnetic shape anisotropy. Powdered

samples should be packed tightly into a non-magnetic sample holder.

Mass Measurement: Accurately measure the mass of the sample. This is essential for

normalizing the measured magnetic moment to obtain magnetization in units of emu/g.

Mounting: Securely mount the sample onto the sample holder using a minimal amount of

non-magnetic adhesive or grease. Ensure the sample is centered within the region of the

pickup coils.[3] Any movement of the sample relative to the holder during vibration will

introduce noise.

System Initialization: Turn on the VSM system, including the electromagnet power supply,

control chassis, and computer interface.[1]

Sample Loading: Insert the sample holder with the mounted Nd₂Ni₇ sample into the VSM.

Position the sample at the geometric center of the pickup coils.

Temperature Control (if applicable): If performing temperature-dependent measurements, set

the desired temperature and allow the system to stabilize. For Nd₂Ni₇, measurements are

often performed at low temperatures (e.g., down to 4.2 K) to observe magnetic ordering.[4]
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Calibration: Calibrate the VSM using a standard reference material with a known magnetic

moment, such as a pure Nickel (Ni) sphere or a Palladium (Pd) standard. This step is crucial

for converting the measured induced voltage into absolute magnetic moment units (emu).

Set Measurement Parameters: In the control software, define the parameters for the

magnetic field sweep:

Maximum Applied Field: The field must be strong enough to achieve magnetic saturation

in the Nd₂Ni₇ sample.[1] For rare-earth compounds, this can be several Tesla (T).

Field Step Size: A smaller step size provides a higher resolution loop, especially around

the coercive field.

Sweep Rate/Settling Time: Define the rate at which the field is swept or the time the

system waits after setting a new field value before taking a measurement. A settling time

of 100-300 ms is often sufficient.[5]

Execute Measurement Sequence: The typical sequence for a full hysteresis loop is as

follows:

The magnetic field is swept from zero to the maximum positive field (+H_max).

The field is then swept from +H_max to the maximum negative field (-H_max).

Finally, the field is swept from -H_max back to +H_max.

Data Acquisition: The software records the induced voltage (which is converted to magnetic

moment, M) at each applied magnetic field step (H), generating the M-H hysteresis loop.
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Experimental workflow for magnetic hysteresis measurement.
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Data Presentation and Analysis
The raw data from the VSM is a set of M vs. H points. This data must be processed to extract

meaningful magnetic parameters.

Background Subtraction: A measurement of the empty sample holder should be performed

and subtracted from the sample data to remove any background magnetic signals.

Drift Correction: Instrumental drift can be corrected by analyzing the data at the start and end

points of the measurement.[5]

Normalization: The measured magnetic moment (M, in emu) is normalized by the sample

mass (m, in g) to obtain the magnetization (σ, in emu/g).

The primary parameters obtained from the hysteresis loop are:

Saturation Magnetization (Mₛ): The maximum magnetic moment achieved when the applied

magnetic field is strong enough to align all magnetic domains.

Remanent Magnetization (Mᵣ): The magnetization remaining in the material after the applied

magnetic field is removed (i.e., at H=0).

Coercivity (H꜀): The magnitude of the reverse magnetic field required to reduce the

magnetization of the material to zero after it has been saturated.
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Logical relationship of key hysteresis parameters.

The extracted quantitative data should be summarized in a clear and structured table for

comparison. The following table presents hypothetical magnetic properties for a Nd₂Ni₇ sample

measured at two different temperatures.
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Parameter Symbol
T = 300 K
(Room Temp)

T = 5 K
(Cryogenic)

Units

Saturation

Magnetization
Mₛ 35.2 85.6 emu/g

Remanent

Magnetization
Mᵣ 4.1 52.3 emu/g

Coercivity H꜀ 850 12500 Oe

Squareness

(Mᵣ/Mₛ)
SQR 0.116 0.611 -

Note: The values presented in this table are exemplary for illustrative purposes and may not

represent the actual experimental values for Nd₂Ni₇.

Conclusion
Measuring the magnetic hysteresis loop using a VSM is an essential technique for

characterizing the magnetic behavior of Nd₂Ni₇ samples. By following the detailed protocol for

sample preparation, instrument calibration, and data acquisition, researchers can obtain

reliable and accurate data. The analysis of the hysteresis loop yields critical parameters such

as saturation magnetization, remanence, and coercivity, which are vital for understanding the

fundamental magnetic properties of the material and assessing its potential for various

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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